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Compound of Interest

Compound Name: Biotin-PEG4-Picolyl azide

Cat. No.: B1192317

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biotin-PEG4-Picolyl azide is a versatile bioconjugation reagent that combines the high-affinity
binding of biotin for streptavidin with the efficiency of copper(l)-catalyzed azide-alkyne
cycloaddition (CUAAC) click chemistry. The incorporation of a picolyl azide moiety significantly
accelerates the rate of CUAAC reactions, allowing for lower copper catalyst concentrations,
which is advantageous for preserving the integrity of sensitive biological molecules.[1][2][3]
This reagent features a hydrophilic polyethylene glycol (PEG) spacer that enhances solubility in
aqueous media and reduces steric hindrance.[1][2] Accurate and consistent preparation of
stock solutions is the first critical step to ensure reproducible and reliable results in downstream
applications such as protein labeling, surface modification, and the development of PROTACSs.

[4115]

This document provides detailed protocols for the preparation, storage, and handling of Biotin-
PEG4-Picolyl azide stock solutions.

Product Information

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1192317?utm_src=pdf-interest
https://www.benchchem.com/product/b1192317?utm_src=pdf-body
https://www.creative-biolabs.com/adc/biotin-peg4-picolyl-azide-5146.htm
https://broadpharm.com/product/bp-22954
https://www.cd-bioparticles.net/p/4210/bio-peg4-picolyl-azide
https://www.creative-biolabs.com/adc/biotin-peg4-picolyl-azide-5146.htm
https://broadpharm.com/product/bp-22954
https://www.medchemexpress.com/biotin-peg4-picolyl-azide.html
https://www.medchemexpress.com/dde-biotin-peg4-picolyl-azide.html
https://www.benchchem.com/product/b1192317?utm_src=pdf-body
https://www.benchchem.com/product/b1192317?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference

Molecular Weight 622.74 g/mol [61[71[8]

Molecular Formula C27H42N80O7S [21[71[8]

Purity >95% (2]
Amorphous solid, oil, or

Appearance colorless to off-white/slightly [4107]

orange solid

Solubility and Recommended Solvents

Biotin-PEG4-Picolyl azide exhibits good solubility in various organic solvents. The choice of

solvent will depend on the specific requirements of the downstream application.

Solvent Concentration Notes Reference
Sonication may be
) ) required. Use freshly
Dimethyl Sulfoxide > 120 mg/mL (192.7
opened, anhydrous [416119]
(DMSO) mM) o
DMSO as itis
hygroscopic.
Dimethylformamide
Soluble [7]
(DMF)
Methanol (MeOH) Soluble [7]

Experimental Protocols
Materials and Equipment

o Biotin-PEG4-Picolyl azide

e Anhydrous Dimethyl Sulfoxide (DMSO)

e Anhydrous Dimethylformamide (DMF)
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e Anhydrous Methanol (MeOH)
e Microcentrifuge tubes

» Vortex mixer

e Sonicator (optional)

o Calibrated pipettes

e Analytical balance

» Argon or Nitrogen gas (optional, for long-term storage)

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of Biotin-PEG4-
Picolyl azide in DMSO.

o Equilibration: Allow the vial of Biotin-PEG4-Picolyl azide to warm to room temperature
before opening to prevent moisture condensation.

e Weighing: Accurately weigh out 6.23 mg of Biotin-PEG4-Picolyl azide using an analytical
balance and transfer it to a microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
reagent.

» Dissolution: Vortex the tube thoroughly for 1-2 minutes to dissolve the compound. If
necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution.[6]

» Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and
the solution is clear.

The workflow for preparing the stock solution is illustrated below.
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Stock Solution Preparation Workflow

Equilibrate Reagent to Room Temperature

Y

Weigh 6.23 mg of Biotin-PEG4-Picolyl azide

Y

Add 1 mL of Anhydrous DMSO

Y

Vortex and/or Sonicate to Dissolve

Y

Visually Inspect for Clarity

Y

Aliquot into smaller volumes

Y

Store at appropriate temperature

Click to download full resolution via product page

Stock Solution Preparation Workflow
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Storage and Stability

Proper storage of Biotin-PEG4-Picolyl azide, both in its pure form and in solution, is crucial to
maintain its chemical integrity and reactivity.

Storage )
Form Duration Notes Reference
Temperature

Store in a dry,
Pure Compound -20°C Up to 3 years [4161[8]
dark place.

Aliquot to avoid
repeated freeze-
thaw cycles. For

light-sensitive
In Solvent (e.g.,

-80°C Up to 6 months analogs, protect 4119
DMSO) p gs, p [4][°]

from light and
store under an
inert gas like

nitrogen.

Aliquot to avoid
-20°C Up to 1 month repeated freeze- [419]

thaw cycles.

In Solvent (e.g.,
DMSO)

Application in Click Chemistry

Biotin-PEG4-Picolyl azide is specifically designed for copper-catalyzed click chemistry. The
picolyl azide moiety chelates copper(l), increasing its effective concentration at the site of the
reaction and thereby accelerating the reaction rate.[1][2][3] This allows for a significant
reduction in the amount of copper catalyst required, which is beneficial for reactions involving
sensitive biological samples where copper toxicity is a concern.[1][2] It readily reacts with
alkyne-containing molecules to form a stable triazole linkage.[10] This reagent can also be
used in strain-promoted alkyne-azide cycloaddition (SPAAC) with molecules containing DBCO
or BCN groups.[4][9]

The decision-making process for choosing the appropriate click chemistry approach is outlined
below.
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Start with Alkyne-tagged Molecule
Is the biological system sensitive to copper?

Use Biotin-PEG4-Picolyl Azide with low Cu(l) concentration Standard CuAAC protocol can be used

Alternatively

Consider SPAAC with DBCO/BCN-alkynes

Click to download full resolution via product page
Click Chemistry Approach Selection

Conclusion

The proper preparation and storage of Biotin-PEG4-Picolyl azide stock solutions are
fundamental for achieving successful and reproducible results in a variety of bioconjugation
applications. By following these detailed protocols and recommendations, researchers can
ensure the quality and performance of this powerful click chemistry reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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